Cas no 358731-20-1 (Methyl (2,4-Dichlorophenoxy-d3)acetate)

Methyl (2,4-Dichlorophenoxy-d3)acetate structure
358731-20-1 structure
Product Name:Methyl (2,4-Dichlorophenoxy-d3)acetate
CAS No:358731-20-1
MF:C9H8Cl2O3
MW:238.08250617981
CID:305060
PubChem ID:102601148
Update Time:2025-04-19

Methyl (2,4-Dichlorophenoxy-d3)acetate Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,(4,6-dichlorophenoxy-2,3,5-d3)-, methyl ester (9CI)
    • METHYL 2,4-DICHLOROPHENOXY-3,5,6-D3-ACETATE
    • Methyl 2,4-dichlorophenoxy-3,5,6-d3-acetate100µg
    • CS-0626112
    • 358731-20-1
    • 2,4-D Methyl ester-d3-1
    • Acetic acid, (4,6-dichlorophenoxy-2,3,5-d3)-, methyl ester
    • HY-124547S1
    • F91142
    • Methyl (2,4-Dichlorophenoxy-d3)acetate
    • Inchi: 1S/C9H8Cl2O3/c1-13-9(12)5-14-8-3-2-6(10)4-7(8)11/h2-4H,5H2,1H3/i2D,3D,4D
    • InChI Key: HWIGZMADSFQMOI-NRUYWUNFSA-N
    • SMILES: ClC1C([2H])=C(C([2H])=C([2H])C=1OCC(=O)OC)Cl

Computed Properties

  • Exact Mass: 237.004
  • Monoisotopic Mass: 237.004
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 35.5A^2

Methyl (2,4-Dichlorophenoxy-d3)acetate Pricemore >>

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